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Cat. No.: B021264

Get Quote

Abstract: This guide provides an in-depth technical overview of (15N2)-1H-Imidazole, a stable

isotope-labeled compound essential for advanced research in structural biology, metabolic

analysis, and drug development. We will explore its core physicochemical properties, delve into

its critical applications in Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS), and provide detailed, field-proven protocols for its use. This document is

intended for researchers, scientists, and drug development professionals seeking to leverage

the unique capabilities of (15N2)-1H-Imidazole to achieve high-fidelity data and deeper

mechanistic insights.

Core Physicochemical Properties
(15N2)-1H-Imidazole is a derivative of the heterocyclic aromatic compound imidazole, where

both nitrogen atoms in the five-membered ring are replaced with the stable isotope Nitrogen-15

(¹⁵N). This specific labeling imparts unique properties that are invaluable for various analytical

techniques, without altering the compound's fundamental chemical reactivity.

The imidazole ring is a crucial component of many biomolecules, most notably the side chain of

the amino acid histidine.[1] Its amphoteric nature, with a pKa of approximately 7.0 for its
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conjugate acid, allows it to function as both a proton donor and acceptor under physiological

conditions.[2][3] This property is central to its role in enzyme catalysis and metal ion

coordination.[4]

Table 1: Key Properties of (15N2)-1H-Imidazole

Property Value Source

Chemical Formula C₃H₄¹⁵N₂ [5]

Exact Mass 70.03151792 Da [5]

CAS Number 74362-46-2 [5]

Natural Abundance of ¹⁵N ~0.37% [6][7]

Typical Isotopic Purity ≥98 atom % ¹⁵N [5]

Appearance White to pale yellow solid [3]

pKa (Conjugate Acid) ~7.0 [2]

Foundational Applications in Scientific Research
The primary utility of (15N2)-1H-Imidazole stems from the nuclear properties of the ¹⁵N isotope.

Unlike the highly abundant ¹⁴N isotope, which has a nuclear spin of 1 and suffers from

quadrupolar broadening in NMR, ¹⁵N has a nuclear spin of 1/2.[8][9] This fundamental

difference results in sharp, well-resolved NMR signals, making it an ideal probe for detailed

molecular structure analysis.[6]

High-Resolution NMR Spectroscopy
Isotopic labeling with ¹⁵N is a cornerstone of modern biomolecular NMR.[10] It enables a suite

of multidimensional experiments, such as the ¹H-¹⁵N Heteronuclear Single Quantum

Coherence (HSQC) experiment, which are impossible with unlabeled samples.

Protein Structural Biology: In protein science, ¹⁵N labeling is indispensable for determining

structures, studying protein-ligand interactions, and investigating dynamic processes.[10]

(15N2)-1H-Imidazole can be used as a precursor to biosynthetically produce ¹⁵N-labeled

histidine. The ¹⁵N signals from the histidine side chain provide unique probes for:
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Active Site Analysis: Histidine residues are frequently found in the active sites of enzymes,

where they participate in catalysis. Monitoring the ¹⁵N chemical shifts of these residues

upon substrate or inhibitor binding provides direct evidence of interaction and can reveal

mechanistic details.[4]

Tautomerism and Protonation States: The imidazole ring can exist in different tautomeric

and protonation states, which are often critical for its function. ¹⁵N NMR is an exceptionally

effective method for distinguishing between these states due to the significant changes in

¹⁵N chemical shifts upon protonation (~30 ppm).[2][8]

pH Sensing: The sensitivity of the imidazole ¹⁵N chemical shift to protonation makes

(15N2)-1H-Imidazole a promising agent for in vivo pH sensing, particularly when combined

with hyperpolarization techniques that dramatically enhance the NMR signal.[1][2]

Nucleic Acid and Heterocycle Studies: ¹⁵N NMR is a powerful tool for investigating the

structure of nitrogen-rich heterocycles.[8] Labeling allows for the unambiguous assignment

of signals and the analysis of hydrogen bonding and tautomeric equilibria in complex

systems.[11]

Isotopic Tracer for Mass Spectrometry and Metabolic
Studies
In mass spectrometry, the mass shift introduced by the two ¹⁵N atoms allows labeled molecules

to be easily distinguished from their unlabeled counterparts.[10] This makes (15N2)-1H-

Imidazole a valuable tool for:

Metabolic Flux Analysis: By providing cells or organisms with (15N2)-1H-Imidazole as a

precursor, researchers can trace the metabolic fate of the imidazole ring as it is incorporated

into histidine and other downstream metabolites.[9][12] This technique, known as stable

isotope probing (SIP), is crucial for mapping metabolic pathways and understanding nitrogen

flow in biological systems.[7][13]

Quantitative Proteomics: In techniques like Stable Isotope Labeling by Amino acids in Cell

culture (SILAC), ¹⁵N-labeled amino acids are used to create a "heavy" standard for the

precise quantification of protein abundance changes between different cell populations.[8]
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Experimental Protocols and Methodologies
The successful application of (15N2)-1H-Imidazole requires robust and validated experimental

protocols. Here, we detail a workflow for its use in producing an isotopically labeled protein for

NMR analysis.

Protocol: Biosynthetic Labeling of Histidine Residues in
Recombinant Proteins
This protocol describes the incorporation of ¹⁵N-labeled histidine, derived from (15N2)-1H-

Imidazole, into a target protein using a histidine-auxotrophic strain of E. coli. This approach

ensures that the label is directed specifically to histidine residues.

Rationale: Histidine auxotrophs are strains of E. coli that cannot synthesize their own histidine

and must acquire it from the growth medium.[4] By providing (15N2)-1H-Imidazole as the sole

precursor for the imidazole ring, we can ensure efficient and specific labeling of the protein's

histidine residues.

Materials:

Histidine-auxotrophic E. coli strain (e.g., ATCC 23858) transformed with the expression

plasmid for the protein of interest.

M9 minimal media components.

(15N2)-1H-Imidazole (≥98% isotopic purity).

Other required amino acids (unlabeled), excluding histidine.

IPTG (Isopropyl β-D-1-thiogalactopyranoside) for induction.

Appropriate antibiotic for plasmid selection.

Step-by-Step Methodology:

Starter Culture: Inoculate 50 mL of LB medium (supplemented with the appropriate antibiotic)

with a single colony of the transformed E. coli strain. Grow overnight at 37°C with shaking.
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Adaptation to Minimal Media: Pellet the overnight culture by centrifugation (5,000 x g, 10

min). Wash the pellet twice with sterile M9 salts to remove any residual LB medium.

Main Culture Inoculation: Resuspend the washed pellet in 1 L of M9 minimal medium

supplemented with all necessary amino acids (except histidine), glucose (as a carbon

source), and the appropriate antibiotic. Add (15N2)-1H-Imidazole to a final concentration of

50-100 mg/L.

Causality Note: Washing the cells is critical to prevent dilution of the ¹⁵N label with

unlabeled histidine from the rich starter medium. The concentration of (15N2)-1H-

Imidazole may need optimization depending on the expression level of the target protein.

Growth and Induction: Grow the culture at 37°C with vigorous shaking until the optical

density at 600 nm (OD₆₀₀) reaches 0.6-0.8. Induce protein expression by adding IPTG to a

final concentration of 0.5-1 mM.

Expression: Reduce the temperature to 18-25°C and continue shaking for 12-18 hours to

allow for proper protein folding and expression.

Harvest and Validation: Harvest the cells by centrifugation. Purify the target protein using

standard chromatographic techniques (e.g., Ni-NTA affinity chromatography if using a His-

tagged protein).

Self-Validation: Confirm the incorporation of the ¹⁵N label using mass spectrometry. The

mass of the purified protein should show an increase corresponding to the number of

histidine residues multiplied by two (for the two ¹⁵N atoms per imidazole ring).

Workflow: Analysis by ¹H-¹⁵N HSQC NMR
This workflow outlines the key stages for analyzing the ¹⁵N-labeled protein sample using a 2D

¹H-¹⁵N HSQC experiment. This is the primary experiment used to visualize the amide backbone

and certain side-chain signals (like histidine) of a protein.
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Sample Preparation
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Data Processing & Analysis

Prepare Labeled Protein
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Caption: Workflow for NMR analysis of a ¹⁵N-labeled protein sample.

Spectroscopic Data and Interpretation
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The chemical shifts of the nitrogen atoms in (15N2)-1H-Imidazole are highly sensitive to their

chemical environment, including solvent, pH, and coordination to metal ions.

Table 2: Representative NMR Chemical Shifts

Nucleus
Unprotonated
Imidazole (in
CH₂Cl₂) ¹

Protonated
Imidazolium ¹

Notes

¹⁵N ~205-225 ppm ~175-195 ppm

The protonated form

shows a significant

upfield shift (~30 ppm)

[2]. Shifts are relative

to a standard like

liquid ammonia.

¹H (C2-H) ~7.7 ppm ~8.7 ppm
The C2-H proton is

the most deshielded.

¹H (C4/C5-H) ~7.1 ppm ~7.6 ppm

Due to rapid

tautomerization, the

C4-H and C5-H

protons are equivalent

in the unprotonated

form.

¹Note: Absolute chemical shift values can vary significantly based on solvent, concentration,

temperature, and reference standard. The values provided are illustrative approximations

based on literature data.[14][15]

Interpretation: In a ¹H-¹⁵N HSQC spectrum of a protein labeled via this method, each histidine

side chain will produce a correlation peak. The position of this peak provides a unique

fingerprint. Changes in its chemical shift upon addition of a ligand, a change in pH, or a

mutation can be interpreted to understand changes in the local electronic environment, binding

events, or shifts in the tautomeric equilibrium.

Conclusion
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(15N2)-1H-Imidazole is a powerful and versatile tool for modern scientific inquiry. Its utility in

NMR spectroscopy provides unparalleled, atom-specific insights into molecular structure,

dynamics, and function.[6] Concurrently, its application as a tracer in mass spectrometry

enables precise mapping of metabolic pathways and quantitative analysis of complex biological

systems.[7] The protocols and data presented in this guide serve as a foundation for

researchers to effectively harness the capabilities of this essential isotopic labeling reagent,

pushing the boundaries of discovery in biology, chemistry, and medicine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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